Cas no 1416943-27-5 (NPEC-caged-D-AP5)
NPEC-caged-D-AP5 Chemical and Physical Properties
Names and Identifiers
-
- NPEC-caged-D-AP5
- (2R)-2-[1-(2-nitrophenyl)ethoxycarbonylamino]-5-phosphonopentanoic acid
- (2R)-2-(((1-(2-Nitrophenyl)ethoxy)carbonyl)amino)-5-phosphonopentanoic acid
- 1416943-27-5
- PD079653
- AKOS040745273
- J-007536
- AKOS024458045
-
- Inchi: 1S/C14H19N2O9P/c1-9(10-5-2-3-7-12(10)16(20)21)25-14(19)15-11(13(17)18)6-4-8-26(22,23)24/h2-3,5,7,9,11H,4,6,8H2,1H3,(H,15,19)(H,17,18)(H2,22,23,24)/t9?,11-/m1/s1
- InChI Key: RLEANJAZNZWLHC-HCCKASOXSA-N
- SMILES: P(CCC[C@H](C(=O)O)NC(=O)OC(C)C1C=CC=CC=1[N+](=O)[O-])(=O)(O)O
Computed Properties
- Exact Mass: 390.08281719g/mol
- Monoisotopic Mass: 390.08281719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 179Ų
NPEC-caged-D-AP5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13044-10mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 98% | 10mg |
¥4207.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13044-50mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 98% | 50mg |
¥16588.00 | 2023-09-09 | |
| TRC | N899018-10mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 10mg |
$ 205.00 | 2022-06-03 | ||
| TRC | N899018-25mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 25mg |
$ 400.00 | 2022-06-03 | ||
| TRC | N899018-0.5mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 0.5mg |
$ 120.00 | 2023-02-03 | ||
| TRC | N899018-2.5mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 2.5mg |
$ 603.00 | 2023-04-16 | ||
| TRC | N899018-5mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 5mg |
$ 1114.00 | 2023-04-16 | ||
| TRC | N899018-.5mg |
NPEC-caged-D-AP5 |
1416943-27-5 | .5mg |
$ 138.00 | 2023-04-16 | ||
| TRC | N899018-100mg |
NPEC-caged-D-AP5 |
1416943-27-5 | 100mg |
$ 17000.00 | 2023-09-06 |
NPEC-caged-D-AP5 Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on NPEC-caged-D-AP5
NPEC-Caged-D-AP5: A Comprehensive Overview
NPEC-caged-D-AP5, also known by its CAS number 1416943-27-5, is a highly specialized compound that has garnered significant attention in the field of neuroscience and pharmacology. This compound is a derivative of D-AP5 (D-Alanine Glycine BP Ala Serine), which is a well-known competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. The "caged" aspect of NPEC-caged-D-AP5 refers to its structure, where the active moiety is temporarily inactivated by a photolabile protecting group. This unique feature allows for precise temporal and spatial control of the compound's activity, making it an invaluable tool in experimental research.
The development of NPEC-caged-D-AP5 represents a significant advancement in the study of glutamate signaling. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), and its dysregulation has been implicated in numerous neurological disorders, including epilepsy, stroke, and neurodegenerative diseases such as Alzheimer's disease. By selectively targeting NMDA receptors, NPEC-caged-D-AP5 enables researchers to investigate the role of these receptors in synaptic plasticity, learning, and memory with unprecedented precision.
Recent studies have highlighted the potential of NPEC-caged-D-AP5 in understanding the pathophysiology of NMDA receptor hypofunction, which is associated with conditions like schizophrenia and depression. For instance, a 2023 study published in Nature Neuroscience demonstrated that photorelease of NPEC-caged-D-AP5 could modulate synaptic transmission in real-time, providing insights into the dynamic regulation of glutamate signaling. This approach has opened new avenues for exploring therapeutic interventions that aim to restore normal NMDA receptor activity without systemic side effects.
In addition to its role in basic research, NPEC-caged-D-AP5 has shown promise as a potential lead compound for drug development. Its ability to be activated only at specific times and locations minimizes off-target effects, which is a major challenge in conventional drug delivery systems. Researchers are currently exploring its application in localized drug delivery systems, such as those used in targeted brain therapies.
The synthesis and characterization of NPEC-caged-D-AP5 have also contributed to advancements in chemical biology. The incorporation of photolabile protecting groups into bioactive molecules has become a cornerstone of modern chemical neuroscience, enabling researchers to study complex biological processes with unparalleled spatial and temporal resolution. This innovation has been widely adopted in both academic and industrial settings, underscoring the compound's importance in contemporary research.
In conclusion, NPEC-caged-D-AP5 (CAS 1416943-27-5) stands as a testament to the ingenuity of modern chemical design and its application in neuroscience. Its unique properties have made it an indispensable tool for investigating glutamate signaling and its role in health and disease. As research continues to uncover new insights into NMDA receptor function, compounds like NPEC-caged-D-AP5 will remain at the forefront of scientific discovery, paving the way for innovative therapeutic strategies.
1416943-27-5 (NPEC-caged-D-AP5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)